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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859

An In-Depth Technical Guide to 2-Amino-5-
fluoronicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, synthesis, and biological significance of 2-Amino-5-
fluoronicotinonitrile. The information is intended for professionals in research and
development, particularly in the fields of medicinal chemistry and drug discovery.

Material Safety Data Sheet (MSDS)

The following tables summarize the key safety and property data for 2-Amino-5-
fluoronicotinonitrile, compiled from publicly available Safety Data Sheets (SDS). It is
imperative to consult the original SDS from your supplier before handling this compound.

Physical and Chemical Properties
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Property Value Source

CAS Number 801303-22-0 [1]

Molecular Formula CeHaFNs [1]

Molecular Weight 137.12 g/mol

Appearance Solid, white powder [1]

Purity >95% [1]
Room temperature, keep in a

Storage Temperature dark place under an inert [1]
atmosphere.

Hazard Identification
Hazard Statement Code Description
Causes serious eye irritation H319 [1]

May cause an allergic skin
_ H317
reaction

[1]

First Aid Measures
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Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Skin Contact Wash with plenty of soap and water.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

Inhalation o
POISON CENTER or doctor/physician if you
feel unwell.

) Wash out mouth with copious amounts of water

Ingestion

for at least 15 minutes. Seek medical attention.

Handling and Storage

Aspect Recommendation

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Use only in a well-

Handling ) .
ventilated area. Wear protective gloves,
protective clothing, and eye/face protection.
Keep container tightly closed in a dry and well-
Storage ventilated place. Store in a cool, dark place

under an inert atmosphere.

Personal Protective Equipment

Type Specification

Eye/Face Protection Wear safety glasses with side-shields.

Wear chemical-resistant gloves and laboratory

Skin Protection ]
clothing.

) ) Use a NIOSH-approved respirator with an
Respiratory Protection ] )
appropriate cartridge.
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Experimental Protocols

While a specific, detailed, step-by-step synthesis protocol for 2-Amino-5-fluoronicotinonitrile
is not readily available in the public domain, a plausible synthetic route can be inferred from the
preparation of its precursors and related compounds. The following protocol is a composite
methodology based on the synthesis of similar structures.

Synthesis of 2-Amino-5-fluoronicotinonitrile

This proposed synthesis involves the amination of a chlorinated precursor.
Materials:

e 2-Chloro-5-fluoronicotinonitrile

e Aqueous ammonia (e.g., 28-30% solution)

o Asuitable solvent (e.g., 1,4-dioxane or N,N-Dimethylformamide)

e Reaction vessel (pressure-rated if necessary)

e Magnetic stirrer and heating mantle

o Standard laboratory glassware for workup and purification
 Purification system (e.g., column chromatography)

Methodology:

o Reaction Setup: In a suitable reaction vessel, dissolve 2-Chloro-5-fluoronicotinonitrile in the
chosen solvent.

e Amination: Add an excess of agueous ammonia to the solution. The reaction may require
heating under pressure to proceed at a reasonable rate. The specific temperature and
reaction time will need to be optimized, but a starting point could be heating at 100-150 °C
for several hours.
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Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS), until the starting material is consumed.

Workup: After the reaction is complete, cool the mixture to room temperature. If a precipitate
has formed, it may be the desired product. The solvent can be removed under reduced
pressure. The crude product can then be partitioned between an organic solvent (e.g., ethyl
acetate) and water. The organic layer should be washed with brine, dried over anhydrous
sodium sulfate, and concentrated.

Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 2-
Amino-5-fluoronicotinonitrile.

Characterization: Confirm the identity and purity of the final product using techniques such
as 'H NMR, 13C NMR, and Mass Spectrometry.

Synthesis of 2-Aminonicotinonitrile Derivatives as
Autophagy Inducers

The following protocol is adapted from the supplementary information of a study on novel 2-
aminonicotinonitrile derivatives with autophagy-inducing activity. This provides a general
method for the synthesis of derivatives from a 2-aminonicotinonitrile core structure.

General Procedure for the Synthesis of 2-Aminonicotinonitrile Derivatives:

A mixture of the starting 2-aminonicotinonitrile scaffold, an appropriate aldehyde or ketone,
and a catalyst (e.qg., piperidine or another suitable base) in a solvent such as ethanol or
methanol is stirred at a specific temperature (e.g., room temperature or reflux) for a
designated time.

The progress of the reaction is monitored by TLC.

Upon completion, the reaction mixture is cooled, and the resulting precipitate is collected by
filtration, washed with a cold solvent (e.g., ethanol), and dried to afford the crude product.

Further purification can be achieved by recrystallization or column chromatography.
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Biological Activity and Signaling Pathways

Recent research has highlighted the potential of 2-aminonicotinonitrile derivatives as inducers
of autophagy, a cellular process of degradation and recycling of cellular components that is
crucial for cellular homeostasis. Dysregulation of autophagy has been implicated in various
diseases, including cancer and neurodegenerative disorders.

A study on novel 2-aminonicotinonitrile derivatives demonstrated their ability to induce
autophagy in gastric cancer cells. The mechanism of action was found to involve the activation
of the EGFR-mediated RAS-RAF1-MAP2K-MAPK1/3 signaling pathway.

EGFR-Mediated Autophagy Induction

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that, upon activation
by its ligands, initiates a cascade of downstream signaling events. The RAS-RAF-MEK-ERK
(MAPK) pathway is a key downstream effector of EGFR signaling, regulating cellular processes
such as proliferation, differentiation, and survival. The study on 2-aminonicotinonitrile
derivatives suggests that these compounds can modulate this pathway to induce autophagy,
leading to apoptosis in cancer cells.

Below is a diagram illustrating the proposed signaling pathway.
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Caption: EGFR-mediated signaling pathway activated by a 2-aminonicotinonitrile derivative.
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Experimental Workflow for Assessing Autophagy

The following is a generalized workflow for evaluating the autophagy-inducing activity of a
compound, based on common experimental techniques.

1. Cell Culture
(e.g., Cancer Cell Line)

2. Treat cells with
2-Amino-5-fluoronicotinonitrile derivative

3. Western Blot Analysis 4. Fluorescence Microscopy
(e.g., for LC3-Il, p62) (e.g., GFP-LC3 puncta formation)

5. Data Analysis and
Quantification

Click to download full resolution via product page

Caption: Workflow for assessing compound-induced autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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